Cas no 1016983-51-9 (Sulfocostunolide A)

• Product Name: Sulfocostunolide A
• CAS No: 1016983-51-9
• Molecular Formula: C₁₅H₂₀O₅S
• Molecular Weight: 312.381303787231
• CID: 97953
• PubChem ID: 71355856

Sulfocostunolide A Properties

Names and Identifiers

• Azuleno[4,5-b]furan-3-methanesulfonicacid, dodecahydro-6,9-bis(methylene)-2-oxo-, (3S,3aS,6aR,9aR,9bS)-
• Sulfocostunolide A
• [(3S,3aS,6aR,9aR,9bS)-6,9-dimethylidene-2-oxo-3a,4,5,6a,7,8,9a,9b-octahydro-3H-azuleno[4,5-b]furan-3-yl]methanesulfonic acid
• Azuleno[4,5-b]furan-3-methanesulfonicacid, dodecahydro-6,9-bis(methylene)-2-oxo-, (3S,3aS,6aR,...
• [ "" ]
• Sulfocostulide A
• AKOS040762382
• [(3S,3aS,6aR,9aR,9bS)-6,9-Dimethylidene-2-oxododecahydroazuleno[4,5-b]furan-3-yl]methanesulfonic acid
• Azuleno[4,5-b]furan-3-methanesulfonic acid, dodecahydro-6,9-bis(methylene)-2-oxo-, (3S,3aS,6aR,9aR,9bS)-
• F92743
• 11-epi-Sulfocostunolide B; 13-Sulfodihydrodehydrocostus lactone
• DTXSID00780092
• 1016983-51-9
• FS-10072
• sulfocostunolide B
• [(3S,3AS,6AR,9AR,9BS)-6,9-DIMETHYLIDENE-2-OXO-OCTAHYDRO-3H-AZULENO[4,5-B]FURAN-3-YL]METHANESULFONIC ACID

• InChIKey： IDSMFDGIKYVJPL-PEDHHIEDSA-N
• Inchi： 1S/C15H20O5S/c1-8-3-6-11-12(7-21(17,18)19)15(16)20-14(11)13-9(2)4-5-10(8)13/h10-14H,1-7H2,(H,17,18,19)/t10-,11-,12-,13-,14-/m0/s1
• SMILES： S(C[C@@H]1C(=O)O[C@H]2[C@H]1CCC(=C)[C@@H]1CCC(=C)[C@H]21)(=O)(=O)O

Computed Properties

• Exact Mass: 312.10300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 2
• Monoisotopic Mass: 312.10314491g/mol
• Heavy Atom Count: 21
• Complexity: 600
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.1
• Topological Polar Surface Area: 89Ų

Experimental Properties

• LogP: 3.04520
• PSA: 89.05000
• Color/Form: Solid
• Density: 1.3±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Guaianolides and derivatives